6-[(E)-2-(2-CHLOROPHENYL)-1-ETHENYL]-3-(2-PYRIDYL)[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOLE

• IUPAC Name: 6-[(E)-2-(2-chlorophenyl)ethenyl]-3-pyridin-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H10ClN5S/c17-12-6-2-1-5-11(12)8-9-14-21-22-15(19-20-16(22)23-14)13-7-3-4-10-18-13/h1-10H/b9-8+
• InChI Key: JOSVGJYLYHARIY-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC2=NN3C(=NN=C3S2)C4=CC=CC=N4)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C2=NN3C(=NN=C3S2)C4=CC=CC=N4)Cl
• Molecular Formula: C16H10ClN5S
• Molecular Weight: 339.8 g/mol

Description

6-[(E)-2-(2-CHLOROPHENYL)-1-ETHENYL]-3-(2-PYRIDYL)[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOLE is a heterocyclic compound that belongs to the class of triazolothiadiazines. These compounds are known for their diverse pharmacological activities and are of significant interest in medicinal chemistry due to their potential therapeutic applications .

Preparation Methods

The synthesis of 6-[(E)-2-(2-CHLOROPHENYL)-1-ETHENYL]-3-(2-PYRIDYL)[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOLE involves several synthetic routes. One common method is the acid-catalyzed cyclization of 2-hydrazinyl-6H-1,3,4-thiadiazine with ortho esters, leading to the annulation of the triazole ring on the thiadiazole . Industrial production methods typically involve optimizing these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced analogs.

Substitution: It can undergo substitution reactions where different substituents replace the existing groups on the molecule.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

6-[(E)-2-(2-CHLOROPHENYL)-1-ETHENYL]-3-(2-PYRIDYL)[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOLE has a wide range of scientific research applications:

Chemistry: It is used as a synthetic intermediate in the preparation of other complex molecules.

Biology: It has shown potential as an enzyme inhibitor, particularly for enzymes like carbonic anhydrase and cholinesterase.

Medicine: The compound exhibits various pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Industry: It is used in the development of new pharmaceuticals and as a component in various chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can inhibit enzymes by binding to their active sites, thereby blocking their activity. The pathways involved include inhibition of carbonic anhydrase and cholinesterase, which are crucial for various physiological processes .

Comparison with Similar Compounds

Similar compounds to 6-[(E)-2-(2-CHLOROPHENYL)-1-ETHENYL]-3-(2-PYRIDYL)[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOLE include other triazolothiadiazines such as:

• 1,2,4-triazolo[5,1-b][1,3,5]thiadiazines
• 1,2,4-triazolo[1,5-c][1,3,5]thiadiazines
• 1,2,3-triazolo[5,1-b][1,3,4]thiadiazines

What sets this compound apart is its unique combination of the triazole and thiadiazole rings, which imparts distinct pharmacological properties and makes it a valuable compound for drug development .